Cas no 73151-67-4 (5(S),12(S)-DiHETE)

• Product Name: 5(S),12(S)-DiHETE
• CAS No: 73151-67-4
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.46568
• CID: 551787
• PubChem ID: 24893754

5(S),12(S)-DiHETE Properties

Names and Identifiers

• 6,8,10,14-Eicosatetraenoicacid, 5,12-dihydroxy-
• (5S,12S)-DIHYDROXY-(6E,8E,10E,14Z)-EICOSATETRAENOIC ACID
• 6E-12-EPI-LEUKOTRIENE B4
• 6-TRANS-12-EPI-LTB4
• (6E)-12-epi-Leukotriene B4
• 5,12-DiHETE
• FT-0643029
• FT-0641916
• 5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid
• FT-0641358
• Q41596312
• LTB4;5(S),12(R)-DiHETE
• DTXSID40860923
• Q2704449
• starbld0003804
• FT-0604833
• 73151-67-4
• 5,12-dihydroxyeicosa-6,8,10,14-tetraenoic acid
• FT-0641355
• 12-Epi leukotriene B4
• 124629-74-9
• DB-056737
• DB-055549

• MDL： MFCD00065851
• InChIKey： VNYSSYRCGWBHLG-XUOUMLBJSA-N
• Inchi： InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6+,14-10-,15-11-
• SMILES： CCCCC\C=C\CC(O)\C=C/C=C/C=C\C(O)CCCC(O)=O

Computed Properties

• Exact Mass: 336.23000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 14
• Monoisotopic Mass: 336.23005950g/mol
• Heavy Atom Count: 24
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 4.50750
• PSA: 77.76000
• Refractive Index: 1.527
• Boiling Point: 536.4°C at 760 mmHg
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Color/Form: ~100 μg/mL in ethanol
• Density: 1.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Leukotrienes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Leukotrienes